4-Chloro-benzo[e][1,3]oxazin-2-one

• IUPAC Name: 4-chloro-1,3-benzoxazin-2-one
• InChI: InChI=1S/C8H4ClNO2/c9-7-5-3-1-2-4-6(5)12-8(11)10-7/h1-4H
• InChI Key: CMZNWOLWNXCCJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=O)O2)Cl
• Molecular Formula: C8H4ClNO2
• DSSTOX Substance ID: DTXSID70461886
• Molecular Weight: 181.57 g/mol
• CAS No.: 331281-46-0

Description

4-Chloro-benzo[e][1,3]oxazin-2-one is a type of heterocyclic compound. It is a part of the class of compounds known as oxazines. Oxazines are a class of heterocyclic compounds broadly studied in chemistry. They have been extensively used in different fields due to their broad applicability.

Synthesis Analysis

The synthesis of this compound involves various methods. One such method involves the reaction of aryl-substituted anthranilic acids with orthoesters in ethanol catalyzed by acetic acid. Another method involves the use of a gold(I)-catalyzed cycloisomerization procedure applied to the synthesis of substituted 4H-benzo[d][1,3]-oxazines starting from N-(2-alkynyl)aryl benzamides.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a benzoxazinone fragment. The molecules in crystal Ia are combined into centrosymmetric dimers due to the π–π interactions between the benzoxazinone fragments of neighboring molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound are diverse. For instance, the formation of the dihydro analogs correlated with the electron density on the aromatic ring: Electron-donating groups favored the 4H-benzo[d][1,3]oxazin-4-ones, while electron-withdrawing groups tended to favor the dihydro product.

Future Directions

Future research directions could involve the development of new synthesis methods, further exploration of the compound’s biological activities, and the design of novel bioactive hybrids. The synthesis of newer benzoxazine derivatives that can be found to be better drugs than already available with lesser toxicity is also a potential future direction.